Cas no 86955-46-6 (Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[3-(phenylmethoxy)-)

Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[3-(phenylmethoxy)- structure
86955-46-6 structure
Product Name:Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[3-(phenylmethoxy)-
CAS No:86955-46-6
MF:C29H28O4
MW:440.530228614807
CID:660066
PubChem ID:13208816
Update Time:2025-04-19

Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,3-propanediylbis(oxy)]bis[3-(phenylmethoxy)-
    • 1-phenylmethoxy-3-[3-(3-phenylmethoxyphenoxy)propoxy]benzene
    • 86955-46-6
    • 1,1'-[Propane-1,3-diylbis(oxy)]bis[3-(benzyloxy)benzene]
    • DTXSID40527968
    • Inchi: 1S/C29H28O4/c1-3-10-24(11-4-1)22-32-28-16-7-14-26(20-28)30-18-9-19-31-27-15-8-17-29(21-27)33-23-25-12-5-2-6-13-25/h1-8,10-17,20-21H,9,18-19,22-23H2
    • InChI Key: QJCMUZUBBKEADB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)OCC1C=CC=CC=1)CCCOC1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 440.19875937g/mol
  • Monoisotopic Mass: 440.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 36.9Ų
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